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Compound of Interest

Compound Name: Diflufenican-d3

Cat. No.: B562990 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling Diflufenican-d3. The following

procedures are designed to ensure a safe laboratory environment and proper disposal of

chemical waste.

Hazard Identification and Classification
Diflufenican-d3 is harmful if swallowed or in contact with skin.[1][2][3] It is also recognized as

being harmful or very toxic to aquatic life with long-lasting effects.[1][2]
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Hazard Class GHS Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin

Hazardous to the Aquatic

Environment, Acute
H400 Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
H410 / H412

Very toxic to aquatic life with

long lasting effects / Harmful to

aquatic life with long lasting

effects

Skin Corrosion/Irritation H315 Causes skin irritation

Eye Damage/Irritation H319 Causes serious eye irritation

Reproductive Toxicity H360
May damage fertility or the

unborn child

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling Diflufenican-d3.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Unlined, elbow-length gloves

made of nitrile, butyl, or

neoprene are recommended.

Always wash gloves with soap

and water before removal.

Body Protection Protective clothing

A long-sleeved shirt and long

pants are the minimum

requirement. For enhanced

protection, a Tyvek chemical

safety suit is recommended.

Lab coat
A standard lab coat should be

worn over personal clothing.

Eye and Face Protection
Safety glasses with side

shields
To protect against splashes.

Goggles or face shield

Required when pouring or

mixing concentrates, or in

situations with a high risk of

splashing.

Foot Protection Closed-toe shoes
Sturdy, closed-toe shoes are

mandatory.

Chemical-resistant boots

Neoprene or rubber boots are

recommended, with trouser

legs worn outside the boots.

Respiratory Protection Respirator

A respirator may be necessary

for handling large quantities or

in poorly ventilated areas.
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Workflow for Safe Handling of Diflufenican-d3

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/Measure in a Ventilated Hood

Proceed to handling

Prepare Solution

Conduct Experiment

Decontaminate Work Surfaces

Experiment complete

Dispose of Waste

Doff and Clean PPE

Return to Storage or General Lab Area

End of procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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